Cas no 21076-05-1 (Hydrazinecarbothioamide, 2-methyl-2-phenyl-)
21076-05-1 structure
Product Name:Hydrazinecarbothioamide, 2-methyl-2-phenyl-
CAS No:21076-05-1
MF:C8H11N3S
MW:181.258039712906
CID:1398088
PubChem ID:1484889
Update Time:2025-04-20
Hydrazinecarbothioamide, 2-methyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarbothioamide, 2-methyl-2-phenyl-
- (N-methylanilino)thiourea
- 2-methyl-2-phenylhydrazinecarbothioamide
- N-methyl-N-phenyl thiosemicarbazide
- STK144643
- 7P-060
- 21076-05-1
- [methyl(phenyl)amino]thiourea
- AKOS005100523
-
- Inchi: 1S/C8H11N3S/c1-11(10-8(9)12)7-5-3-2-4-6-7/h2-6H,1H3,(H3,9,10,12)
- InChI Key: KFRXCYIHFXWBBF-UHFFFAOYSA-N
- SMILES: S=C(N)NN(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 181.06753
- Monoisotopic Mass: 181.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 73.4Ų
Experimental Properties
- PSA: 41.29
Hydrazinecarbothioamide, 2-methyl-2-phenyl- Related Literature
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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